Midazolam EP Impurity G
Overview
Description
Midazolam is a sedative drug that is commonly used in medical procedures such as surgeries, endoscopies, and dental procedures. It works by slowing down the activity of the brain and nervous system, which results in a calming effect on the patient. Midazolam EP Impurity G is a byproduct that is produced during the synthesis of midazolam.
Mechanism of Action
Midazolam EP Impurity G works by binding to the gamma-aminobutyric acid (GABA) receptors in the brain. GABA is a neurotransmitter that inhibits the activity of the brain and nervous system. Midazolam EP Impurity G enhances the activity of GABA, which results in a calming effect on the patient.
Biochemical and Physiological Effects
Midazolam EP Impurity G has several biochemical and physiological effects on the body. It can cause sedation, amnesia, and muscle relaxation. It can also cause respiratory depression, which is a decrease in the rate and depth of breathing. Midazolam EP Impurity G can affect the cardiovascular system by causing a decrease in blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
Midazolam EP Impurity G has several advantages for lab experiments. It can be used to study the mechanism of action, biochemical and physiological effects, and future directions of midazolam. It can also be used to study the purity and potency of midazolam. However, Midazolam EP Impurity G has some limitations for lab experiments. It can be difficult to isolate and purify Midazolam EP Impurity G from midazolam. It can also be difficult to control the concentration of Midazolam EP Impurity G in lab experiments.
Future Directions
There are several future directions for the study of Midazolam EP Impurity G. Researchers can study the effects of Midazolam EP Impurity G on different populations, such as children, elderly, and pregnant women. They can also study the long-term effects of Midazolam EP Impurity G on the body. Additionally, researchers can study the potential therapeutic uses of Midazolam EP Impurity G in other medical conditions.
Conclusion
Midazolam EP Impurity G is a byproduct that is produced during the synthesis of midazolam. It is used in scientific research to study the properties and effects of midazolam. Midazolam EP Impurity G works by binding to the GABA receptors in the brain, which results in a calming effect on the patient. It has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of Midazolam EP Impurity G, which can lead to a better understanding of the properties and effects of midazolam.
Scientific Research Applications
Midazolam EP Impurity G is used in scientific research to study the properties and effects of midazolam. It is important to understand the properties of Midazolam EP Impurity G because it can affect the purity and potency of midazolam. Researchers use Midazolam EP Impurity G to study the mechanism of action, biochemical and physiological effects, and future directions of midazolam.
properties
IUPAC Name |
8-chloro-1-methyl-6-phenyl-4H-imidazo[1,5-a][1,4]benzodiazepine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClN3/c1-12-20-10-15-11-21-18(13-5-3-2-4-6-13)16-9-14(19)7-8-17(16)22(12)15/h2-10H,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRJIQZQLBFVWGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C2N1C3=C(C=C(C=C3)Cl)C(=NC2)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Midazolam EP Impurity G | |
CAS RN |
59467-86-6 |
Source
|
| Record name | Desfluoromidazolam | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0059467866 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | DESFLUOROMIDAZOLAM | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YEZ8K7P8JQ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 6-nitrobenzo[d]oxazole-2-carboxylate](/img/structure/B3191884.png)
